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Compound of Interest

Compound Name: Lanthanum sulfate

Cat. No.: B162627

This document provides a detailed overview of the molar mass and density of Lanthanum(lil)
Sulfate, Laz(SOa)s. It is intended for researchers, scientists, and professionals in drug
development who require precise data and methodologies for the characterization of this
inorganic compound. The guide covers the physicochemical properties, experimental protocols
for their determination, and a logical workflow for these analytical procedures.

Physicochemical Data of Lanthanum(lll) Sulfate

Lanthanum(lll) sulfate is an inorganic compound that can exist in an anhydrous form or as
various hydrates, with the nonahydrate (Laz(S0a4)3-9H20) being the most common.[1] These
quantitative properties are essential for stoichiometric calculations, formulation development,
and quality control.

Property Value Form

Molar Mass 566.00 g/mol Anhydrous (Laz2(S0a4)3)[1][2]

Nonahydrate (La2(S0a4)3-9H20)

Density 2.82 g/lcm?3 1]

Experimental Protocols

Accurate determination of molar mass and density is fundamental in chemical analysis. The
following sections detail standard laboratory protocols for characterizing solid inorganic
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compounds like Lanthanum(lll) sulfate.

This method is based on the colligative property that the freezing point of a solvent is lowered

when a solute is dissolved in it. The magnitude of this depression is directly proportional to the

molality of the solute.

I. Materials and Equipment:

Analytical balance (x0.0001 g)

Freezing point depression apparatus (e.g., Beckmann thermometer, temperature probe)
Test tubes and beakers

Volumetric flasks

A suitable solvent with a known freezing point depression constant (Kf), such as distilled
water (Kf =1.86 °C/m)

Lanthanum(lll) sulfate (solute)

. Procedure:

Solvent Preparation: Accurately weigh a known mass of the solvent (e.g., 15-20 g of distilled
water) into a test tube.

Initial Freezing Point: Immerse the test tube in a cooling bath (e.g., ice-water slurry) and
gently stir with the temperature probe until the solvent begins to freeze. Record the
equilibrium temperature as the freezing point of the pure solvent (Tf, solvent).

Sample Preparation: Accurately weigh a small, known mass of anhydrous Lanthanum(lll)
sulfate.

Solution Preparation: Dissolve the weighed Lanthanum(lll) sulfate in the previously used
solvent in the test tube. Ensure complete dissolution.

Solution Freezing Point: Determine the freezing point of the solution (Tf, solution) using the
same method as in step 2.
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o Calculation:
o Calculate the freezing point depression: ATf = Tf, solvent - Tf, solution.

o Calculate the molality (m) of the solution using the formula: ATf =i * Kf * m, where 'i" is the
van 't Hoff factor. For La2(SOa4)s, which dissociates into 2 La3* and 3 SO42~ ions, the
theoretical van 't Hoff factor is 5.

o Rearrange the formula to solve for molality: m = ATf/ (i * Kf).
o Calculate the moles of solute: moles = molality * mass of solvent (in kg).

o Finally, determine the experimental molar mass: Molar Mass = mass of solute (g) / moles
of solute.

This method, based on Archimedes' principle, determines the volume of a solid by measuring
the volume of a liquid it displaces.[3][4] Density is then calculated as the ratio of mass to
volume.[5]

I. Materials and Equipment:
e Analytical balance
e Graduated cylinder or pycnometer

e Aninert liquid of known density in which the solid is insoluble (e.g., ethanol for water-soluble
salts like Lanthanum sulfate[1])

e Spatula and weighing paper
II. Procedure:

o Mass Measurement: Accurately weigh a sample of Lanthanum(lll) sulfate powder using an
analytical balance. Record this mass (m).

e Initial Volume Measurement: Add a specific volume of the inert liquid to a graduated cylinder
and record the initial volume (V1).[5]
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o Displacement: Carefully transfer the weighed solid sample into the graduated cylinder,
ensuring no liquid splashes out and the solid is fully submerged.[6]

e Final Volume Measurement: Record the new volume of the liquid in the graduated cylinder
(V2).[5]

e Calculation:

o Calculate the volume of the displaced liquid, which is equal to the volume of the solid
sample: V = V2 - V1.[5]

o Calculate the density (p) of the solid using the formula: p=m/ V.

Workflow Visualization

The following diagram illustrates the logical flow of the experimental procedures for determining
the molar mass and density of a solid chemical compound.
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Workflow for determining molar mass and density.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b162627?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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